![molecular formula C16H14N4O B7470394 4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide](/img/structure/B7470394.png)
4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is a potent and selective inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair mechanisms.
Mechanism of Action
4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide inhibitors, including this compound, work by inhibiting the activity of the this compound enzyme. This compound is involved in the repair of single-strand DNA breaks, which are common in cancer cells. By inhibiting this compound, these inhibitors prevent the repair of DNA damage, leading to the accumulation of double-strand DNA breaks and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. In preclinical studies, it has been shown to be effective in the treatment of various types of cancer, including ovarian and breast cancer. It has also been shown to enhance the efficacy of other chemotherapeutic agents.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide is its potency and selectivity as a this compound inhibitor. This makes it a valuable tool for studying the role of this compound in DNA repair mechanisms and for developing new cancer therapies. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on 4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide. One area of interest is the development of new cancer therapies that combine this compound inhibitors with other chemotherapeutic agents. Another area of interest is the study of the role of this compound in other biological processes, such as inflammation and neurodegeneration. Finally, there is a need for the development of new this compound inhibitors with improved solubility and pharmacokinetic properties.
Synthesis Methods
The synthesis of 4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide involves a series of chemical reactions. The starting material for the synthesis is 2-amino-6-methylpyridine, which is reacted with 4-chloro-3-nitrobenzoic acid to form 4-chloro-3-nitro-N-(6-methylpyridin-2-yl)benzamide. This compound is then reduced to 4-chloro-3-amino-N-(6-methylpyridin-2-yl)benzamide, which is further reacted with imidazole to yield this compound.
Scientific Research Applications
4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective inhibitor of this compound, which is involved in DNA repair mechanisms. This compound inhibitors have gained significant attention in the field of cancer research, as they have been shown to be effective in the treatment of certain types of cancer, such as ovarian and breast cancer.
Properties
IUPAC Name |
4-imidazol-1-yl-N-(6-methylpyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O/c1-12-3-2-4-15(18-12)19-16(21)13-5-7-14(8-6-13)20-10-9-17-11-20/h2-11H,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNZDVIAOYMLSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC=C(C=C2)N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.